Cas no 1174987-30-4 (4-(benzyloxy)benzene-1-sulfonyl fluoride)

• Product Name: 4-(benzyloxy)benzene-1-sulfonyl fluoride
• CAS No: 1174987-30-4
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD28968657
• CID: 5157348
• PubChem ID: 122236190
• Update Time: 2025-05-27

4-(benzyloxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)benzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 4-(phenylmethoxy)-

• MDL： MFCD28968657
• Inchi： 1S/C13H11FO3S/c14-18(15,16)13-8-6-12(7-9-13)17-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： MZMFNFKJHUKUTC-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(OCC2=CC=CC=C2)C=C1

Additional information on 4-(benzyloxy)benzene-1-sulfonyl fluoride

4-(Benzyloxy)benzene-1-sulfonyl Fluoride (CAS No. 1174987-30-4): An Overview of Its Properties, Applications, and Recent Research

4-(Benzyloxy)benzene-1-sulfonyl fluoride (CAS No. 1174987-30-4) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This article provides a comprehensive overview of its chemical properties, synthetic methods, and recent advancements in its utilization.

Chemical Structure and Properties

4-(Benzyloxy)benzene-1-sulfonyl fluoride is an aromatic sulfonyl fluoride characterized by a benzene ring substituted with a benzyloxy group and a sulfonyl fluoride moiety. The molecular formula is C₁₃H₁₀FOS₂, and it has a molecular weight of 263.3 g/mol. The compound is typically a white crystalline solid with a melting point of approximately 85-87°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide but is insoluble in water.

The sulfonyl fluoride functional group imparts unique reactivity to 4-(benzyloxy)benzene-1-sulfonyl fluoride. This group can undergo nucleophilic substitution reactions, making it useful as an electrophilic reagent in various synthetic transformations. The benzyloxy substituent adds stability to the molecule and can be selectively cleaved under specific conditions, providing additional synthetic flexibility.

Synthetic Methods

The synthesis of 4-(benzyloxy)benzene-1-sulfonyl fluoride can be achieved through several routes. One common method involves the reaction of 4-benzyloxybenzenesulfonyl chloride with potassium fluoride or cesium fluoride in an appropriate solvent such as acetonitrile or dimethylformamide. The reaction proceeds via nucleophilic substitution at the sulfonyl chloride group, yielding the desired sulfonyl fluoride product.

An alternative approach involves the direct fluorination of 4-benzyloxybenzenesulfinic acid using anhydrous hydrogen fluoride or other fluorinating agents. This method requires careful control of reaction conditions to ensure high yields and purity of the product.

Applications in Organic Synthesis

4-(Benzyloxy)benzene-1-sulfonyl fluoride finds extensive use in organic synthesis as a versatile reagent for the introduction of sulfonyl groups into various substrates. Its reactivity allows for the formation of sulfonamides, sulfonates, and other sulfur-containing functional groups, which are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials.

In particular, the compound has been utilized in the synthesis of biologically active molecules such as inhibitors of serine proteases and kinases. For example, recent studies have demonstrated its utility in the preparation of potent inhibitors targeting cancer-related enzymes. The ability to selectively introduce sulfonyl groups using 4-(benzyloxy)benzene-1-sulfonyl fluoride has facilitated the development of more effective and selective therapeutic agents.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in compounds derived from 4-(benzyloxy)benzene-1-sulfonyl fluoride. Sulfonyl fluorides are known for their ability to form covalent bonds with specific amino acid residues in proteins, making them valuable tools for drug discovery and development.

A notable example is the use of sulfonyl fluorides as irreversible inhibitors of serine proteases. These enzymes play critical roles in various physiological processes and are implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively target these enzymes using sulfonyl fluorides as warheads, researchers have developed promising drug candidates with improved potency and selectivity.

Recent Research Developments

The scientific community continues to explore new applications and properties of 4-(benzyloxy)benzene-1-sulfonyl fluoride. Recent studies have focused on its potential as a probe for studying protein-protein interactions and post-translational modifications. For instance, researchers have used labeled derivatives of this compound to identify novel protein targets involved in cellular signaling pathways.

In addition, there has been growing interest in the use of sulfonyl fluorides for developing prodrugs that can be activated under specific physiological conditions. This approach aims to improve drug delivery and reduce side effects by ensuring that the active compound is released only at the site of action.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 4-(benzyloxy)benzene-1-sulfonyl fluoride. While it is not classified as a hazardous material under standard regulations, appropriate precautions should be taken during handling to prevent exposure to skin or inhalation. Personal protective equipment such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

In conclusion, 4-(benzyloxy)benzene-1-sulfonyl fluoride (CAS No. 1174987-30-4) is a valuable reagent with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical properties make it an essential tool for scientists working on the development of new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further expanding its importance in modern chemistry.